N-{2-[5-(6-methoxy-1H-indol-2-yl)-1,2,4-oxadiazol-3-yl]ethyl}-N,2,5-trimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-{2-[5-(6-methoxy-1H-indol-2-yl)-1,2,4-oxadiazol-3-yl]ethyl}-N,2,5-trimethylbenzamide” is a complex organic molecule. It contains an indole group, which is a common structure in many biologically active molecules . The indole group is a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring . This compound also contains a methoxy group (OCH3), an oxadiazole ring, and a benzamide group .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with multiple rings and functional groups. The indole group is a key structural feature, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring . The compound also contains a methoxy group (OCH3), an oxadiazole ring, and a benzamide group .Scientific Research Applications
Synthesis and Biological Screening
The synthesis of related 1,3,4-oxadiazoles and their evaluation for biological activities have been reported. For instance, 5-(alkyl(1H-indol-3-yl))-2-(substituted)-1,3,4-oxadiazoles were synthesized through oxidative cyclization and evaluated for anti-inflammatory and anti-proliferative activities, showing promising results against human cancer cell lines and inflammation (Sreevani Rapolu et al., 2013). Such studies highlight the potential of oxadiazole derivatives, including compounds structurally similar to N-{2-[5-(6-methoxy-1H-indol-2-yl)-1,2,4-oxadiazol-3-yl]ethyl}-N,2,5-trimethylbenzamide, in the development of new therapeutic agents.
Antimicrobial Activity
The antimicrobial potential of oxadiazole derivatives has also been explored. N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides demonstrated significant antibacterial and antifungal activities, suggesting the therapeutic utility of these compounds in treating microbial diseases (N. Desai et al., 2013).
Anticancer Evaluation
Another aspect of scientific research on similar compounds involves the design and synthesis of derivatives for anticancer evaluation. For example, N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides were synthesized and shown to exhibit moderate to excellent anticancer activity against various cancer cell lines, underscoring the potential of these derivatives in cancer therapy (B. Ravinaik et al., 2021).
Future Directions
The future directions for research on this compound could include further exploration of its biological activities, potential therapeutic applications, and its synthesis methods . Additionally, computational studies could be conducted to predict its behavior and interactions with biological targets .
properties
IUPAC Name |
N-[1-(1H-benzimidazol-2-ylamino)-1-oxopentan-2-yl]-3,5-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O4/c1-4-7-18(20(27)25-21-23-16-8-5-6-9-17(16)24-21)22-19(26)13-10-14(28-2)12-15(11-13)29-3/h5-6,8-12,18H,4,7H2,1-3H3,(H,22,26)(H2,23,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPSOZJZWEIMOKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C(=O)NC1=NC2=CC=CC=C2N1)NC(=O)C3=CC(=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.